Unii-5P909hkp24

• CAS No.: 360551-59-3
• Product Name: Unii-5P909hkp24
• Molecular Formula: C25H31N3O5
• Molecular Weight: 453.5 g/mol
• IUPAC Name: N-[(2R)-1-[4-[3-[4-(cyclopropanecarbonyl)phenoxy]propyl]piperazin-1-yl]-1-oxopropan-2-yl]furan-2-carboxamide
• Standard InChI: InChI=1S/C25H31N3O5/c1-18(26-24(30)22-4-2-16-33-22)25(31)28-14-12-27(13-15-28)11-3-17-32-21-9-7-20(8-10-21)23(29)19-5-6-19/h2,4,7-10,16,18-19H,3,5-6,11-15,17H2,1H3,(H,26,30)/t18-/m1/s1
• Standard InChIKey: RTRADBQSZJIRMT-GOSISDBHSA-N
• Isomeric SMILES: C[C@H](C(=O)N1CCN(CC1)CCCOC2=CC=C(C=C2)C(=O)C3CC3)NC(=O)C4=CC=CO4
• SMILES: CC(C(=O)N1CCN(CC1)CCCOC2=CC=C(C=C2)C(=O)C3CC3)NC(=O)C4=CC=CO4
• Canonical SMILES: CC(C(=O)N1CCN(CC1)CCCOC2=CC=C(C=C2)C(=O)C3CC3)NC(=O)C4=CC=CO4
• Appearance: Solid powder
• Description: A-317920 is an inverse agonist radioligand.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (1R)-N-(2-(4-(3-(4-(cyclopropylcarbonyl)phenoxy)propyl)-1-piperazinyl)-1-methyl-2-oxoethyl)-2-furamide; A 317920; A-317920; A317920; N-(2-(4-(3-(4-(cyclopropylcarbonyl)phenoxy)propyl)-1-piperazinyl)-1-methyl-2-oxoethyl)-2-furamide
• Reference: 1: Yao BB, Witte DG, Miller TR, Carr TL, Kang CH, Cassar S, Faghih R, Bennani YL, Surber BW, Hancock AA, Esbenshade TA. Use of an inverse agonist radioligand [3H]A-317920 reveals distinct pharmacological profiles of the rat histamine H3 receptor. Neuropharmacology. 2006 Mar;50(4):468-78. PubMed PMID: 16316670.; 2: Esbenshade TA, Yao BB, Witte DG, Carr TL, Sharma R, Baranowski JL, Krueger KM, Miller TR, Surber BW, Faghih R, Hancock AA. Use of novel, non-imidazole inverse agonist radioligands to define histamine H3 receptor pharmacology. Inflamm Res. 2005 Apr;54 Suppl 1:S46-7. PubMed PMID: 15928830.; 3: Fox GB, Esbenshade TA, Pan JB, Radek RJ, Krueger KM, Yao BB, Browman KE, Buckley MJ, Ballard ME, Komater VA, Miner H, Zhang M, Faghih R, Rueter LE, Bitner RS, Drescher KU, Wetter J, Marsh K, Lemaire M, Porsolt RD, Bennani YL, Sullivan JP, Cowart MD, Decker MW, Hancock AA. Pharmacological properties of ABT-239 [4-(2-{2-[(2R)-2-Methylpyrrolidinyl]ethyl}-benzofuran-5-yl)benzonitrile]: II. Neurophysiological characterization and broad preclinical efficacy in cognition and schizophrenia of a potent and selective histamine H3 receptor antagonist. J Pharmacol Exp Ther. 2005 Apr;313(1):176-90. PubMed PMID: 15608077.; 4: Yao BB, Witte DG, Miller TR, Krueger KM, Carr TL, Kang CH, Faghih R, Bennani YL, Esbenshade TA, Hancock AA. In vitro pharmacological properties of two novel non-imidazole H3 receptor (H3R) antagonists. Inflamm Res. 2003 Apr;52 Suppl 1:S45-6. PubMed PMID: 12755405.; 5: Fox GB, Pan JB, Faghih R, Esbenshade TA, Lewis A, Bitner RS, Black LA, Bennani YL, Decker MW, Hancock AA. Identification of novel H3 receptor (H3R) antagonists with cognition enhancing properties in rats. Inflamm Res. 2003 Apr;52 Suppl 1:S31-2. PubMed PMID: 12755398.; 6: Esbenshade TA, Krueger KM, Miller TR, Kang CH, Denny LI, Witte DG, Yao BB, Fox GB, Faghih R, Bennani YL, Williams M, Hancock AA. Two novel and selective nonimidazole histamine H3 receptor antagonists A-304121 and A-317920: I. In vitro pharmacological effects. J Pharmacol Exp Ther. 2003 Jun;305(3):887-96. PubMed PMID: 12606603.; 7: Fox GB, Pan JB, Radek RJ, Lewis AM, Bitner RS, Esbenshade TA, Faghih R, Bennani YL, Williams M, Yao BB, Decker MW, Hancock AA. Two novel and selective nonimidazole H3 receptor antagonists A-304121 and A-317920: II. In vivo behavioral and neurophysiological characterization. J Pharmacol Exp Ther. 2003 Jun;305(3):897-908. PubMed PMID: 12606600.
• PubChem Compound: 10389213
• Last Modified: Nov 11 2021